3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H11N3O3S/c1-2-16-8-15-13-12(14(16)18)11(7-21-13)9-4-3-5-10(6-9)17(19)20/h3-8H,2H2,1H3
• InChI Key: RSKLUPWANZTNTK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)C(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound that belongs to the thienopyrimidine family. This compound is characterized by its unique structure, which includes a thieno ring fused with a pyrimidine ring, and a nitrophenyl group attached at the 5-position. The presence of these functional groups imparts significant biological and chemical properties to the compound, making it a subject of interest in various fields of research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one typically involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives. One common method includes the use of formic acid or triethyl orthoformate as a one-carbon source reagent. The reaction conditions often involve heating the 3-amino-thiophene-2-carboxamides with formic acid or triethyl orthoformate to achieve cyclization and form the thienopyrimidine core .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and desiccants such as calcium chloride can improve the efficiency of the cyclization process .

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrophenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted thienopyrimidine derivatives.

Scientific Research Applications

3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

Thieno[3,2-d]pyrimidin-4-ones: These compounds share a similar core structure but may have different substituents.

Thieno[3,4-b]pyridine derivatives: These compounds have a similar thieno ring but differ in the fused pyridine ring.

Uniqueness

3-Ethyl-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one is unique due to the presence of the nitrophenyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications .